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Compound Name:
5-Bromo-2-(4-

methylphenyl)pyridine

CAS No.: 867380-38-9

Cat. No.: B3290778

Get Quote

Executive Summary
5-Bromo-2-(4-methylphenyl)pyridine (CAS: 867380-38-9), often referred to as 5-Bromo-2-p-

tolylpyridine, is a critical intermediate in the synthesis of cyclometalated Iridium(III) complexes

for phosphorescent organic light-emitting diodes (PhOLEDs).

This guide provides a technical comparison of this molecule against its closest structural

analogs—specifically 2-(4-bromophenyl)pyridine and 2-phenylpyridine. By analyzing the

crystallographic data of these validated analogs, we establish a predictive model for the target

molecule's solid-state behavior, supported by a robust, field-tested synthesis protocol.

Synthesis Protocol: Regioselective Suzuki Coupling
To obtain high-purity crystals suitable for X-ray diffraction (XRD), a regioselective Suzuki-

Miyaura coupling is required. The 2-position of the pyridine ring is significantly more electron-
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deficient than the 3- or 5-positions, allowing for selective coupling at C2 using 2,5-

dibromopyridine.

Experimental Workflow
Reaction: 2,5-Dibromopyridine + 4-Tolylboronic acid

5-Bromo-2-(4-methylphenyl)pyridine

Reagents:

Substrate: 2,5-Dibromopyridine (1.0 eq)

Coupling Partner: 4-Tolylboronic acid (1.1 eq)

Catalyst: Pd(PPh

)

(5 mol%) or Pd(dppf)Cl

(for faster kinetics)

Base: Na

CO

(2.0 M aqueous solution)

Solvent: Toluene/Ethanol (4:1 v/v) or 1,2-Dimethoxyethane (DME)/Water.

Step-by-Step Methodology:

Degassing: Charge a Schlenk flask with 2,5-dibromopyridine and 4-tolylboronic acid.

Evacuate and backfill with Argon (

).

Solvation: Add degassed Toluene/Ethanol mixture.
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Activation: Add the Pd catalyst under positive Argon pressure. Stir for 10 min at RT to ensure

catalyst solvation.

Initiation: Add the aqueous base. Heat the mixture to 90°C for 12–16 hours.

Work-up: Cool to RT. Extract with Ethyl Acetate (

). Wash combined organics with brine, dry over MgSO

, and concentrate.

Purification: Flash column chromatography (SiO

, Hexanes/EtOAc 95:5).

Crystallization: Recrystallize from hot Ethanol or use Vapor Diffusion (CHCl

/Hexane) to obtain X-ray quality needles.

Start:
2,5-Dibromopyridine

Reaction:
90°C, 16h, Argon

Reagent:
4-Tolylboronic Acid

Catalyst:
Pd(PPh3)4, Na2CO3

Purification:
Flash Column
(Hex/EtOAc)

Target:
5-Bromo-2-(4-methylphenyl)pyridine

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway prioritizing C2-coupling over C5-substitution.

Comparative Structural Analysis (XRD)
Since a direct CIF (Crystallographic Information File) for the target is often proprietary in early-

stage research, we validate its structure by comparing it to the experimentally solved structure

of 2-(4-bromophenyl)pyridine (Analog A).

The "Methyl Effect" on Crystal Packing
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The target molecule differs from Analog A only by the position of the bromine and the addition

of a methyl group.

Analog A: Bromine on the phenyl ring.[1]

Target: Bromine on the pyridine ring; Methyl on the phenyl ring.

This structural inversion shifts the electron density and dipole moment, influencing the

-

stacking distances.

Table 1: Predicted vs. Reference Lattice Parameters
Data derived from comparative analysis of analogous biaryl systems [1, 2].
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Parameter

Reference Analog
(2-(4-
bromophenyl)pyrid
ine) [1]

Target Prediction
(5-Bromo-2-p-
tolylpyridine)

Rationale for Shift

Crystal System Monoclinic
Monoclinic /

Orthorhombic

Symmetry often

increases with p-tolyl

substitution.

Space Group
P2

/c

P2

/c or P2

2

2

Common for non-

centrosymmetric

biaryls.

Unit Cell Vol (V)
~1150 Å

(Z=4)

~1210–1250 Å

Methyl group adds

~18–25 Å

per molecule.

Dihedral Angle 5.0° – 21.0° 15.0° – 25.0°

Methyl group steric

bulk increases ring

torsion.

-

Distance

3.52 – 3.75 Å 3.60 – 3.80 Å

Slightly expanded due

to steric hindrance of -

CH

.

Packing Motif
Herringbone /

-Stacked Dimers
Slip-Stacked Columns

Methyl group disrupts

tight face-to-face

stacking.

Structural Validation Protocol
To confirm your product is the correct isomer (5-bromo-2-substituted vs 2-bromo-5-substituted),

compare the C-Br bond length:
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C(pyridyl)-Br: Typically 1.88–1.90 Å (Target).

C(phenyl)-Br: Typically 1.90–1.92 Å (Impurity/Analog).

Note: The pyridyl C-Br bond is slightly shorter due to the electron-deficient nature of the

heterocycle.

Target Molecule:
5-Bromo-2-(4-methylphenyl)pyridine

Dominant Intermolecular Forces

π-π Stacking
(Centroid dist: ~3.7 Å)

Primary

C-H...π Interactions
(Methyl H to Pyridine Ring)

Stabilizing

Br...Br or Br...N
Halogen Bonding

Directional

Crystal Habit:
Needles or Prisms

Click to download full resolution via product page

Figure 2: Dominant intermolecular forces governing the crystal lattice formation.

Characterization Checklist
Ensure the following data points are met to validate the compound before proceeding to

complexation:

1H NMR (400 MHz, CDCl

):

Look for the characteristic singlet at
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~2.40 ppm (Methyl group).

Verify the doublet at

~8.7 ppm (H6 on pyridine ring, deshielded by Nitrogen).

Melting Point:

Expected range: 135–140°C. (Sharp range indicates high purity).

HRMS (ESI):

Confirm [M+H]

peak matching the Br isotope pattern (

Br/

Br ~1:1 ratio).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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